![molecular formula C25H24N2O3S B302480 N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B302480.png)
N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BMT-047, is a compound with potential therapeutic properties. It belongs to the class of benzothiophene derivatives and has been studied for its ability to modulate certain biological processes.
Mechanism of Action
The mechanism of action of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been shown to modulate certain biological processes by binding to specific receptors or enzymes. This compound has been shown to inhibit histone deacetylase, leading to the activation of certain genes and the inhibition of tumor growth. It has also been shown to activate peroxisome proliferator-activated receptor gamma, leading to the inhibition of inflammation and the promotion of adipocyte differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, leading to the inhibition of inflammation. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, it has been shown to improve insulin sensitivity and glucose uptake in adipocytes.
Advantages and Limitations for Lab Experiments
N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and high bioavailability. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for the study of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is the development of this compound as a potential drug for the treatment of inflammatory diseases and cancer. Another direction is the study of the mechanism of action of this compound and its effects on various biological processes. Further studies are also needed to determine the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
The synthesis of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with benzaldehyde and 6-methyl-1,3-benzodioxole-5-carbaldehyde in the presence of a catalyst. The resulting product is then treated with benzylamine to obtain this compound. The synthesis method has been optimized to obtain a high yield of pure compound.
Scientific Research Applications
N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential therapeutic properties in various diseases. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor effects. This compound has also been studied for its ability to modulate certain biological processes such as the inhibition of histone deacetylase and the activation of peroxisome proliferator-activated receptor gamma. These properties make this compound a promising candidate for drug development.
properties
Molecular Formula |
C25H24N2O3S |
---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
N-benzyl-2-[(Z)-(6-methyl-1,3-benzodioxol-5-yl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C25H24N2O3S/c1-16-11-20-21(30-15-29-20)12-18(16)14-27-25-23(19-9-5-6-10-22(19)31-25)24(28)26-13-17-7-3-2-4-8-17/h2-4,7-8,11-12,14H,5-6,9-10,13,15H2,1H3,(H,26,28)/b27-14- |
InChI Key |
FFCURMFIGBFHIR-VYYCAZPPSA-N |
Isomeric SMILES |
CC1=CC2=C(C=C1/C=N\C3=C(C4=C(S3)CCCC4)C(=O)NCC5=CC=CC=C5)OCO2 |
SMILES |
CC1=CC2=C(C=C1C=NC3=C(C4=C(S3)CCCC4)C(=O)NCC5=CC=CC=C5)OCO2 |
Canonical SMILES |
CC1=CC2=C(C=C1C=NC3=C(C4=C(S3)CCCC4)C(=O)NCC5=CC=CC=C5)OCO2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.